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Compound of Interest

Compound Name: 2,5-Dimethoxycinnamic acid

CAS No.: 38489-74-6

Cat. No.: B3425081

Get Quote

Executive Summary
2,5-Dimethoxycinnamic acid (2,5-DMCA) is a non-canonical phenylpropanoid that occupies a

unique niche in plant secondary metabolism. Unlike its ubiquitous isomers—ferulic acid (3-

methoxy-4-hydroxy) and caffeic acid (3,4-dihydroxy)—which follow the standard p-coumaric

acid pathway, 2,5-DMCA features a rare ortho-meta substitution pattern.

This structural distinctiveness confers specific pharmacological properties, particularly in

modulating fungal mycotoxin biosynthesis and acting as a metabolic signal in plant stress

responses. While often synthesized for pharmaceutical applications (e.g., as a precursor to the

vasodilator Cinnepazide), recent metabolomic profiling has identified discrete natural reservoirs

of this compound in specific pteridophytes, invasive asteraceae, and endophytic fungi.

This guide provides a rigorous analysis of the natural occurrence, putative biosynthetic origins,

and isolation methodologies for 2,5-DMCA, designed for application scientists and drug

discovery professionals.

Part 1: Chemical Identity and Structural Significance
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The biological activity of cinnamic acid derivatives is dictated by the substitution pattern on the

phenyl ring.[1] The 2,5-dimethoxy arrangement creates a distinct electronic and steric profile

compared to the common 3,4-substituted dietary phenolics.

Feature
2,5-Dimethoxycinnamic
Acid

Ferulic Acid (Reference
Standard)

Substitution 2-OMe, 5-OMe (ortho, meta) 3-OMe, 4-OH (meta, para)

Lipophilicity High (Methylated hydroxyls) Moderate (Free hydroxyl)

Metabolic Role Stress signaling, Allelopathy
Lignin biosynthesis, Cell wall

structure

Key Reactivity Resistant to quinone oxidation
Easily oxidized to phenoxy

radicals

CAS Number 10538-51-9 1135-24-6

Structural Diagram
The 2,5-substitution prevents the formation of the quinoid structures typical of catechol-type

antioxidants (like caffeic acid), likely contributing to its stability and specific interaction with

enzymatic pockets such as Trichodiene synthase (TRI5).

Part 2: Natural Sources and Ecological Niches[2]
Contrary to earlier assumptions that 2,5-DMCA was purely synthetic, high-resolution mass

spectrometry (HRMS) has validated its presence in specific ecological niches. It appears not as

a structural bulk component (like lignin precursors) but as a specialized metabolite.

The Pteridophyte Reservoir: Azolla filiculoides
The water fern Azolla filiculoides is a confirmed source. Research indicates that 2,5-DMCA

accumulation is stress-inducible.

Condition: Cold stress (5°C) coupled with moderate light intensity.[2]
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Mechanism: Under these conditions, the plant shifts metabolism away from growth and

toward protective secondary metabolites. 2,5-DMCA appears alongside deoxyanthocyanins,

suggesting a role in cryoprotection or oxidative stress management.

Invasive Asteraceae: Chromolaena odorata
In the invasive weed Chromolaena odorata (Siam weed), 2,5-DMCA is found in the lipophilic

fraction of leaf extracts.

Context: This plant is known for its aggressive allelopathic properties (inhibiting the growth of

surrounding plants). The presence of a stable, methoxylated cinnamic acid derivative

supports the hypothesis that 2,5-DMCA may function as an allelochemical, persisting in soil

longer than hydroxy-cinnamic acids due to its resistance to oxidative degradation.

Microbial and Fungal Endophytes
Trichoderma asperellum: An endophytic fungus isolated from medicinal orchids. The

production of 2,5-DMCA by endophytes suggests that in some host plants, the compound

may actually be of fungal origin.

Cyanobacteria (Leptolyngbya sp.): Identified in thermophilic strains, indicating a deep

evolutionary origin for this biosynthetic capability.

Bio-Transformation Products (Honey & Fermentates)
2,5-DMCA has been isolated from specific honey samples (e.g., Algerian honey) and traditional

rice beverages.

Origin Hypothesis: It is likely not floral in origin but a product of enzymatic modification

(methylation) of plant precursors by the bee gut microbiome or fermentation yeast/bacteria.

Part 3: Putative Biosynthetic Pathway
The biosynthesis of 2,5-DMCA diverges from the "General Phenylpropanoid Pathway." The

standard pathway proceeds via para-hydroxylation (C4). The 2,5-pattern requires an initial

ortho-hydroxylation (salicylic acid route) or a specific position-directed hydroxylase.
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Hypothesis: The pathway likely branches from Cinnamic Acid or o-Coumaric Acid, bypassing

the p-Coumaric acid central hub.
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Click to download full resolution via product page

Figure 1: Proposed biosynthetic divergence.[3] Unlike the standard p-coumaric route (red), 2,5-

DMCA (green) requires ortho-hydroxylation and subsequent 5-position modification, enzymes

often associated with stress response or microbial metabolism.

Part 4: Extraction and Isolation Protocol
Due to the lipophilic nature of the methoxy groups, 2,5-DMCA does not extract well with the

highly polar solvents (water/methanol) used for glycosides. A targeted lipophilic extraction is

required.

Protocol: Isolation from Plant Matrix (Chromolaena or
Azolla)
Reagents:

Solvents: n-Hexane, Ethyl Acetate (EtOAc), Formic Acid (0.1%).

Stationary Phase: C18 Reverse Phase Silica.

Workflow:

Biomass Preparation:

Freeze-dry plant material (leaves/fronds) to prevent enzymatic degradation.[3]

Pulverize to a fine powder (< 0.5 mm).[3]

Sequential Extraction (Polarity Gradient):

Step A (Defatting): Macerate with n-Hexane (1:10 w/v) for 24h. Discard hexane (removes

chlorophylls/waxes).[3]

Step B (Target Extraction): Extract residue with Ethyl Acetate (1:10 w/v) acidified with

0.1% Formic Acid.[3]
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Rationale: The acidic environment suppresses the ionization of the carboxylic acid group,

keeping 2,5-DMCA in its neutral, organic-soluble form.

Purification (Solid Phase Extraction - SPE):

Load EtOAc extract onto a C18 SPE cartridge.

Wash: 10% Methanol/Water (removes polar impurities).[3]

Elute: 70-80% Methanol/Water.[3] 2,5-DMCA elutes in this semi-polar fraction.

Analytical Verification (LC-MS/MS):

Column: C18 (2.1 x 100 mm, 1.7 µm).

Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

Gradient: 5% B to 95% B over 15 mins.

Detection: ESI Negative Mode (M-H)⁻.

Target Ion:m/z 207.06 (Precursor) -> 163.0 (Decarboxylation fragment).[3]

Dried Biomass
(Azolla/Chromolaena)

n-Hexane Wash
(Remove Lipids)

Defat EtOAc + 0.1% FA
(Target Extraction)

Residue Extraction C18 SPE
Clean-up

Load LC-MS Analysis
(m/z 207.06)

Elute & Analyze

Click to download full resolution via product page

Figure 2: Optimized extraction workflow prioritizing the recovery of lipophilic acidic metabolites.

Part 5: Pharmacological & Industrial Relevance[1][5]
Mycotoxin Inhibition (Agricultural Pharmacology)
2,5-DMCA acts as a potent inhibitor of Trichodiene Synthase (TRI5) in Fusarium species.

Mechanism: It mimics the structure of farnesyl pyrophosphate (the natural substrate), binding

to the enzyme's active site (Mg²⁺ cluster) and blocking the cyclization step required to
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produce trichothecenes (toxic fungal metabolites).[4]

Application: Natural fungicide lead compound for cereal crop protection.

Pharmaceutical Precursor
It is the direct intermediate for Cinnepazide (vasodilator).[1] While currently produced

synthetically via Knoevenagel condensation (2,5-dimethoxybenzaldehyde + malonic acid), the

identification of natural enzymatic machinery in Trichoderma could enable biocatalytic

production (fermentation) which is "greener" than the pyridine-catalyzed synthetic route.

Anti-Inflammatory Potential
Unlike 3,4-substituted cinnamic acids which act primarily as radical scavengers, 2,5-DMCA

shows specific activity in inhibiting platelet aggregation and modulating inflammatory pathways,

likely due to its higher metabolic stability (slower glucuronidation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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